Cas no 1233955-83-3 (N-(4-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride)

• Product Name: N-(4-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride
• CAS No: 1233955-83-3
• MF: C₁₁H₁₅ClFN₃O₂
• MW: 275.707104921341
• CID: 4983101
• Update Time: 2025-06-30

N-(4-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride
• N-(4-fluoro-2-nitrophenyl)piperidin-4-amine;hydrochloride

• Inchi： 1S/C11H14FN3O2.ClH/c12-8-1-2-10(11(7-8)15(16)17)14-9-3-5-13-6-4-9;/h1-2,7,9,13-14H,3-6H2;1H
• InChI Key： GPEXRSBNLHNEHD-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=C(C=1)[N+](=O)[O-])NC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 266
• Topological Polar Surface Area: 69.9

N-(4-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(4-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride

Introduction to N-(4-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride (CAS No: 1233955-83-3)

N-(4-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride (CAS No: 1233955-83-3) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, has been extensively studied for its potential applications in medicinal chemistry and drug discovery.

The molecular structure of N-(4-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride incorporates both fluorine and nitro functional groups, which are known to enhance the bioavailability and binding affinity of pharmaceutical compounds. The presence of these groups makes it a valuable candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the synthesis and characterization of piperidine derivatives due to their diverse pharmacological activities. Piperidine scaffolds are frequently found in biologically active molecules, including antiviral, antibacterial, and anticancer agents. The introduction of fluorine and nitro substituents into the piperidine ring further expands its pharmacological potential, making it an attractive scaffold for drug design.

One of the most compelling aspects of N-(4-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride is its role in the development of targeted therapies. The fluorine atom, in particular, is known for its ability to improve metabolic stability and binding interactions with biological targets. This property has been leveraged in the design of next-generation drugs that aim to enhance therapeutic efficacy while minimizing side effects.

The nitro group in the molecule also contributes to its pharmacological profile by influencing electronic properties and enhancing binding affinity. These features make N-(4-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride a promising candidate for further investigation in various therapeutic areas, including oncology and neurology.

Recent studies have highlighted the compound's potential in inhibiting specific enzymes and receptors involved in disease pathways. For instance, research has demonstrated that derivatives of this compound exhibit inhibitory activity against kinases and other enzymes that play a crucial role in cancer progression. This suggests that N-(4-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride could be a key component in the development of novel anticancer therapies.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications. Solubility is a critical factor in drug development, as it directly impacts the compound's ability to be absorbed and utilized by the body. By improving solubility, N-(4-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride becomes a more viable candidate for clinical use.

In addition to its potential therapeutic applications, N-(4-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride has also been studied for its role in chemical biology research. Its unique structure allows researchers to explore various biochemical pathways and interactions, providing insights into disease mechanisms and potential drug targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. These synthetic methodologies are crucial for producing high-quality compounds that can be used in further research and development.

The safety profile of N-(4-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride is another area of focus. Extensive toxicological studies have been conducted to evaluate its potential side effects and ensure its safety for preclinical and clinical use. These studies are essential for determining the appropriate dosage and administration routes for therapeutic applications.

The compound's stability under various conditions has also been thoroughly investigated. Stability is a critical factor in drug development, as it ensures that the compound remains effective throughout its shelf life. Studies have shown that N-(4-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride maintains its structural integrity under controlled storage conditions, making it suitable for long-term use.

The future prospects of N-(4-fluoro - 2 - nitrophenyl strong >) piperidin - 4 - amine hydrochloride are promising, with ongoing research exploring its potential applications in various therapeutic areas. As our understanding of disease mechanisms continues to evolve, this compound may play a significant role in the development of next-generation therapeutics.

In conclusion, N-(< strong > 4 - fluoro - 2 - nitrophenyl strong >) piperidin - 4 - amine hydrochloride (CAS No: 1233955 - 83 - 3) is a versatile chemical compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing some of today's most pressing medical challenges.